Cas no 78295-88-2 (9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)-)

• Product Name: 9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)-
• CAS No: 78295-88-2
• MF: C₁₀H₇Cl₂N₅O
• MW: 284.101478815079
• CID: 576649
• PubChem ID: 4222001
• Update Time: 2025-04-19

9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)-
• 2,8-dichloro-N-(furan-2-ylmethyl)-7H-purin-6-amine
• 78295-88-2
• NSC45793
• NSC-45793
• DTXSID80400988

• Inchi： 1S/C10H7Cl2N5O/c11-9-14-6-7(13-4-5-2-1-3-18-5)15-10(12)17-8(6)16-9/h1-3H,4H2,(H2,13,14,15,16,17)
• InChI Key： MPKAGGOOAUOGAS-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=C(N=C(N=2)Cl)NCC2=CC=CO2)N1

Computed Properties

• Exact Mass: 283.0027653g/mol
• Monoisotopic Mass: 283.0027653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines